molecular formula C12H14N2O4S B1583149 Benzidine sulfate CAS No. 531-86-2

Benzidine sulfate

Cat. No. B1583149
CAS RN: 531-86-2
M. Wt: 282.32 g/mol
InChI Key: ZOXJIQNURSAHRV-UHFFFAOYSA-N
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Description

Benzidine sulfate is a chemical compound used in a variety of laboratory experiments, primarily in the field of biochemistry. It is a white crystalline solid which is soluble in water and has a melting point of about 270°C. The chemical formula for benzidine sulfate is C12H11N3O4S and it is also known by its CAS number, 617-96-7. Benzidine sulfate is a derivative of the aromatic amine benzidine, and is used as a reagent in the synthesis of various organic compounds. It is also used in the preparation of various dyes, pharmaceuticals and catalysts.

Scientific Research Applications

Environmental Contamination and Health Perspectives

Benzidine sulfate, as an environmental contaminant, has been identified at numerous hazardous waste sites. Previously used in large quantities for dye production, its current import is for specialized uses. Exposure to benzidine may result in systemic health effects or cancer, with urinary bladder cancer being the most common. Environmental exposure can occur through contaminated water, air, or dust, particularly near hazardous waste sites. The U.S. EPA and other health agencies have classified benzidine as a carcinogen (Choudhary, 1996).

Analytical and Detection Techniques

  • Histochemical Detection: The benzidine technique is used for the histochemical detection of the SO4 ion, offering specificity in detecting the SO4 ion without interference from the PO4 ion (Hadler, da Cruz-Höfling, & Ziti, 1978).
  • Colorimetric Method for Inorganic Sulfate: A colorimetric method using benzidine for determining inorganic sulfate in serum and urine has been developed, providing accuracy in analysis and aiding in medical investigations (Letonoff & Reinhold, 1936).
  • Sensitive Assay Methods: Modifications to benzidine methods have increased the sensitivity, rapidity, and safety for the assay of inorganic sulfate in biological systems, relevant for sulfohydrolase assays (Ginsberg & Di Ferrante, 1977).

Environmental and Biological Applications

  • Refinery Spent Caustics Treatment: Research demonstrates the biological treatment of refinery sulfidic spent caustics under halo-alkaline conditions, with bacteria belonging to the genus Thioalkalivibrio converting sulfide into sulfate (de Graaff et al., 2011).
  • Catalytic Properties in Mixed Oxides: Sulfated zirconia–titania preparations studied using benzidine showed significant acidic strengths, relevant for catalytic processes in industrial applications (Lónyi et al., 1996).

properties

IUPAC Name

4-(4-aminophenyl)aniline;sulfuric acid
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InChI

InChI=1S/C12H12N2.H2O4S/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10;1-5(2,3)4/h1-8H,13-14H2;(H2,1,2,3,4)
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InChI Key

ZOXJIQNURSAHRV-UHFFFAOYSA-N
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Canonical SMILES

C1=CC(=CC=C1C2=CC=C(C=C2)N)N.OS(=O)(=O)O
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Molecular Formula

C12H14N2O4S
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Related CAS

531-86-2, 92-87-5 (Parent)
Record name [1,1′-Biphenyl]-4,4′-diamine, sulfate (1:1)
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Molecular Weight

282.32 g/mol
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Product Name

Benzidine sulfate

CAS RN

21136-70-9, 531-86-2
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Citations

For This Compound
518
Citations
B Klein - Industrial & Engineering Chemistry Analytical Edition, 1944 - ACS Publications
… benzidine sulfate precipitate with a mixture of iodine, potassium iodide, and ammonia, and compared the resultant brown color with a benzidine sulfate … the dissolved benzidine sulfate …
Number of citations: 20 pubs.acs.org
WA Hadler, MA da Ceuz-Höfling, LM Ziti - Acta Histochemica, 1978 - Elsevier
… Alkaline solutions must be avoided, since the benzidine sulfate is soluble at pH = 7.3. Development of benzidine sulfate precipitate The development turns the benzidine precipitate into …
Number of citations: 6 www.sciencedirect.com
MH Power, EG Wakefield - Journal of Biological Chemistry, 1938 - Elsevier
… can be isolated by precipitation as benzidine sulfate. Serum was … The precipitate of benzidine sulfate that formed was … conditions of precipitation of the benzidine sulfate (3), others with …
Number of citations: 48 www.sciencedirect.com
S Spitz, WH Maguigan, K Dobriner - Cancer, 1950 - Wiley Online Library
… behavior in laboratory animals of benzidine and also of groups of compounds that are either encountered during its manufacture (azoxybenzene, hydrazobenzene and benzidine sulfate…
Number of citations: 230 acsjournals.onlinelibrary.wiley.com
Y Wang, S Hamid, X Zhang, N Akhtar… - New Journal of …, 2017 - pubs.rsc.org
… , 19 we have synthesized a poly(luminol–benzidine sulfate) film by cyclic voltammetry using the precursor of luminol and benzidine sulfate monomers (Scheme 1c). The TOD is then …
Number of citations: 28 pubs.rsc.org
TJ Haley - Clinical toxicology, 1975 - Taylor & Francis
… Benzidine and benzidine sulfate produce cirrhosis of … benzidine sulfate. The total percentage of hepatomas were: benzidine, 3.9; benzidine sulfate (injected) 0.65, and benzidine sulfate (…
Number of citations: 226 www.tandfonline.com
TT Terho, K Hartiala - Analytical Biochemistry, 1971 - Elsevier
… Unfortunately these methods are laborious and not entirely satisfactory because of the rather high solubility of benzidine sulfate, which interferes in particular with the determination of …
Number of citations: 610 www.sciencedirect.com
JB Bingley, AT Dick - Journal of Agricultural and Food Chemistry, 1967 - ACS Publications
… benzidine moiety of benzidine sulfate and, provided the precipitate of benzidine sulfate is pure, … Preliminary experimentsshowed that the separation of benzidine sulfate from extracts of …
Number of citations: 11 pubs.acs.org
RE Keller, RH Munch - Analytical Chemistry, 1954 - ACS Publications
… benzidine sulfate. Raschig(7, 8) developed a benzidine precipitation method whereby the precipitated benzidine sulfate is … resulting from therelatively insoluble benzidine sulfate (1, 6). …
Number of citations: 7 pubs.acs.org
PL Hibbard - Soil Science, 1919 - journals.lww.com
… Imperfect washing of the precipitate of benzidine sulfate may cause many errors in the … A saturated water solution of benzidine sulfate does not dissolve the precipitate, but instead …
Number of citations: 7 journals.lww.com

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